2-fluoro-4-methoxy-N-phenylbenzamide

• IUPAC Name: 2-fluoro-4-methoxy-N-phenylbenzamide
• InChI: InChI=1S/C14H12FNO2/c1-18-11-7-8-12(13(15)9-11)14(17)16-10-5-3-2-4-6-10/h2-9H,1H3,(H,16,17)
• InChI Key: WRXCQZIRABMVCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2)F
• Molecular Formula: C14H12FNO2
• Molecular Weight: 245.25 g/mol

Description

2-fluoro-4-methoxy-N-phenylbenzamide is a chemical compound that has gained attention in scientific research due to its potential applications in the fields of medicine, pharmacology, and biochemistry. This compound is synthesized using specific methods that ensure its purity and effectiveness. In

Mechanism of Action

The mechanism of action of 2-fluoro-4-methoxy-N-phenylbenzamide is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever. This compound has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-fluoro-4-methoxy-N-phenylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been shown to inhibit the growth of cancer cells and reduce the accumulation of beta-amyloid plaques in the brain, which are associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-4-methoxy-N-phenylbenzamide in lab experiments include its high purity, effectiveness, and specificity. However, this compound may have limitations in terms of its solubility, stability, and toxicity. Researchers must carefully consider these factors when designing experiments involving this compound.

Future Directions

There are several future directions for the study of 2-fluoro-4-methoxy-N-phenylbenzamide. These include further studies on its mechanism of action, potential applications in the treatment of various diseases, and optimization of its synthesis method. Additionally, this compound may be studied in combination with other drugs to enhance its effectiveness and reduce potential side effects. Overall, the study of 2-fluoro-4-methoxy-N-phenylbenzamide holds promise for the development of new treatments for various diseases.

Synthesis Methods

The synthesis of 2-fluoro-4-methoxy-N-phenylbenzamide involves a series of chemical reactions that require specific reagents and conditions. The first step involves the reaction of 2-fluoro-4-methoxyaniline with phenyl isocyanate to form the corresponding urea derivative. This is followed by the reaction of the urea derivative with phosphorus oxychloride to form the desired benzamide product. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-fluoro-4-methoxy-N-phenylbenzamide has been extensively studied for its potential applications in the fields of medicine, pharmacology, and biochemistry. This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.